Cas no 2172466-91-8 (4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid)

• Product Name: 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
• CAS No: 2172466-91-8
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6455732
• PubChem ID: 165810959
• Update Time: 2025-05-20

4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
• EN300-1516758
• 4-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid
• 2172466-91-8

• Inchi： 1S/C25H25N3O5S/c1-15(24-28-21(14-34-24)23(31)26-12-6-11-22(29)30)27-25(32)33-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,14-15,20H,6,11-13H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： UUXBABDBDFBNES-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCCC(=O)O)=O)N=C1C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Additional information on 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid

Introduction to 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2172466-91-8)

4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2172466-91-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and a butanoic acid moiety. These structural elements contribute to its potential applications in drug development and bioconjugation studies.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with other functional groups. In the context of 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group, making it an ideal candidate for various chemical modifications and conjugations.

The presence of the thiazole ring adds another layer of complexity and functionality to the molecule. Thiazoles are known for their biological activity and have been extensively studied in the development of antibiotics, antifungal agents, and other therapeutic compounds. The thiazole ring in this compound likely contributes to its potential as a bioactive agent or as a building block for more complex molecules.

The butanoic acid moiety provides a carboxylic acid functional group, which can be readily modified through esterification, amide formation, or other chemical reactions. This functional group is particularly useful in creating conjugates with biomolecules such as proteins, peptides, or nucleic acids, enhancing the compound's utility in drug delivery systems and diagnostic applications.

Recent research has highlighted the potential of compounds like 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid in various therapeutic areas. For instance, studies have shown that thiazole-containing compounds can exhibit potent antimicrobial activity against multidrug-resistant bacteria. Additionally, the Fmoc protecting group has been utilized in the synthesis of peptides with enhanced stability and bioavailability.

In the context of drug development, the ability to precisely control the reactivity and functionality of molecules like this is crucial. The combination of the Fmoc protecting group, thiazole ring, and butanoic acid moiety makes 4-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid a versatile platform for exploring new therapeutic strategies. Researchers are actively investigating its potential as a prodrug or as a scaffold for developing novel drugs with improved pharmacological properties.

Beyond its direct therapeutic applications, this compound also holds promise in bioconjugation studies. Bioconjugation involves linking biomolecules to other molecules to create hybrid structures with enhanced properties. The carboxylic acid group in 4-{[2-(1-{[(9H-fluoren-9-yloxycarbonyl)amino]ethyl}-1,3-thiazol)-4-formamido]butanoic acid} can be used to form stable covalent bonds with various biomolecules, such as antibodies or enzymes. This capability opens up new avenues for developing targeted drug delivery systems and diagnostic tools.

In conclusion, 4-{[2-(1-{[(9H-fluoren-9-yloxycarbonyl)amino]ethyl}-1,3-thiazol)-4-formamido]butanoic acid} (CAS No. 2172466-91-8) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for various applications, from drug development to bioconjugation studies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.